2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-oxazole-5-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C24H22N2O5/c27-23(28)21-13-25-22(31-21)15-9-11-26(12-10-15)24(29)30-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,13,15,20H,9-12,14H2,(H,27,28)
• InChI Key: BHTGDVSOHHENCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC=C(O2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• CAS RN: 2137862-31-6

Description

The compound “2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1,3-oxazole-5-carboxylic acid” is a complex organic molecule. It contains a fluorene group, which is a polycyclic aromatic hydrocarbon, attached to a piperidine ring via a methoxy carbonyl group. The piperidine ring is further attached to an oxazole ring and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorene group is a three-ring system with a fused structure, while the piperidine and oxazole are single-ring structures. The presence of the carbonyl, methoxy, and carboxylic acid groups would also contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure and the functional groups it contains. For example, the presence of the carboxylic acid group in this compound might confer acidic properties. The compound’s solubility could be affected by the polar carboxylic acid and carbonyl groups, as well as the nonpolar fluorene and methoxy groups.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A significant area of application involves the synthesis of novel compounds with potential antimicrobial properties. For instance, Patel et al. (2011) focused on the synthesis and in vitro antimicrobial activity screening of new pyridine derivatives, highlighting the methodological advancements in creating compounds with variable and modest activity against bacteria and fungi [Patel, Agravat, & Shaikh, 2011]. Similarly, Fandaklı et al. (2012) explored the antimicrobial activity of new 1,2,4-triazol-3-one derivatives, further emphasizing the potential of such compounds in addressing microbial resistance [Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012].

Fluorescence Studies

Another application area is the development of novel fluorophores for biomedical analysis. Hirano et al. (2004) discussed the characteristics and applications of 6-methoxy-4-quinolone as a fluorescent labeling reagent, highlighting its stability and strong fluorescence across a wide pH range, which is beneficial for various analytical purposes [Hirano, Hamase, Fukuda, Tomita, & Zaitsu, 2004].

Coordination Polymer Synthesis

The synthesis of coordination polymers, which have potential applications in material science and catalysis, is another area where this chemical has relevance. Yu et al. (2006) synthesized two-dimensional coordination polymers with enoxacin, demonstrating the versatility of such compounds in forming stable structures with interesting photoluminescence properties [Yu, Chen, Tan, Liang, Zhou, & Zhang, 2006].